Cas no 1006492-92-7 (2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: 2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 1006492-92-7
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• CID: 5185489
• Update Time: 2026-03-05

2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
• 4-Chloro-3-hydroxy-N-(3-methyl-1-phenyl-1h-pyrazol-5-yl)but-2-enamide

• Inchi： 1S/C14H14ClN3O2/c1-10-7-13(16-14(20)8-12(19)9-15)18(17-10)11-5-3-2-4-6-11/h2-8,19H,9H2,1H3,(H,16,20)
• InChI Key： AHGZJQYUVRZMIO-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C(C)C=1)(=O)C=C(O)CCl

Additional information on 2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-

Compound CAS No. 1006492-92-7: 2-Butenamide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-

The compound with CAS No. 1006492-92-7, known as 2-butenoic acid amide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenylpyrazol-5-yl)-, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of this compound is characterized by a pyrazole ring substituted with a methyl group and a phenyl group, which is further connected to an amide functional group. The presence of the hydroxy and chloro substituents on the butenamide moiety introduces additional complexity and functionality to the molecule. These structural features contribute to its potential as a bioactive agent, particularly in modulating enzyme activities and receptor interactions.

Recent studies have highlighted the biological activity of this compound, particularly its ability to inhibit key enzymes involved in inflammatory pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Such findings underscore its potential as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in agricultural chemistry. Field trials conducted by agricultural researchers have shown that it can act as an effective plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This dual applicability in both healthcare and agriculture positions it as a versatile compound with broad market potential.

The synthesis of 2-butenoic acid amide, 4-chloro-3-hydroxy-N-(3-methyl-1-phenylpyrazol-5-yl)- involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the synthetic pathway to achieve higher yields and better purity, which is crucial for its commercial production.

From an environmental standpoint, studies on the ecotoxicology of this compound have revealed that it has low toxicity towards non-target organisms, making it suitable for use in eco-friendly formulations. This aligns with the growing demand for sustainable chemicals in both pharmaceutical and agricultural sectors.

Looking ahead, ongoing research is focused on enhancing the bioavailability and stability of this compound through structural modifications. Scientists are also exploring its potential as a component in combination therapies to address complex diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 1006492-92-7 represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical properties, coupled with promising biological activities, make it a focal point for future research and development efforts.